Cas no 74628-44-7 (4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)-)

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)- structure
74628-44-7 structure
Product Name:4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)-
CAS No:74628-44-7
MF:C18H18O7
MW:346.331326007843
CID:540743
Update Time:2023-03-29

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-,(2R,3R)-
    • 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)-
    • Inchi： 1S/C18H18O7/c1-22-10-7-11(19)15-14(8-10)25-18(17(21)16(15)20)9-4-5-12(23-2)13(6-9)24-3/h4-8,17-19,21H,1-3H3/t17-,18+/m0/s1
    • InChI Key： HIGBPIRRWMYOGC-ZWKOTPCHSA-N
    • SMILES： [C@H]1(C2=CC=C(OC)C(OC)=C2)OC2=CC(OC)=CC(O)=C2C(=O)[C@@H]1O

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)- Production Method

Production Method 1

480-18-2 480-18-2
153666-25-2 153666-25-2
74628-44-7 74628-44-7
649552-43-2 649552-43-2
649552-41-0 649552-41-0
649552-44-3 649552-44-3
79995-67-8 79995-67-8
80453-44-7 80453-44-7
37971-67-8 37971-67-8
649552-45-4 649552-45-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Benzene ;  9 d, 4 °C
Reference
Methylation of Dihydroquercetin Acetates: Synthesis of 5-O-Methyldihydroquercetin
Kiehlmann, Eberhard; et al, Journal of Natural Products, 2003, 66(12), 1562-1566

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)- Raw materials

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)- Preparation Products

4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)- Related Literature

74628-44-7 (4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R,3R)-) Related Products

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